Cas no 6361-19-9 (2-amino-5-chlorobenzaldehyde)

• Product Name: 2-amino-5-chlorobenzaldehyde
• CAS No: 6361-19-9
• MF: C₇H₆ClNO
• MW: 155.581640720367
• CID: 1654614
• PubChem ID: 23045679
• Update Time: 2025-04-21

2-amino-5-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chlorobenzaldehyde
• KB-241535
• 4-Chlor-5-methoxy-2-methyl-anilin
• 4-chloro-5-methoxy-2-methyl-aniline
• SBB070172
• 5-amino-2-chlorobenzaldehyde
• 4-chloro-5-methoxy-2-methylbenzenamine
• AKOS015890874
• 5-amino-2-chloro-benzaldehyde
• Benzenamine, 4-chloro-5-methoxy-2-methyl-
• I01-8586
• ZINC39207478
• 6-Chlor-3-amino-p-kresol-methylaether
• 5-Amino-2-chlor-benzaldehyd
• 5-amino-2-chloro-4-methylanisole
• 5-Chlor-2-amino-4-methoxy-toluol
• 5-Chlor-2-amino-4-methoxy-1-methyl-benzol
• SureCN5253484
• CTK2B8747
• KB-241535; 4-Chlor-5-methoxy-2-methyl-anilin; 4-chloro-5-methoxy-2-methyl-aniline; SBB070172; 5-amino-2-chlorobenzaldehyde; 4-chloro-5-methoxy-2-methylbenzenamine; AKOS015890874; 5-amino-2-chloro-benzaldehyde; Benzenamine, 4-chloro-5-methoxy-2-methyl-; I01-8586; ZINC39207478; 6-Chlor-3-amino-p-kresol-methylaether; 5-Amino-2-chlor-benzaldehyd; 5-amino-2-chloro-4-methylanisole; 5-Chlor-2-amino-4-methoxy-toluol; 5-Chlor-2-amino-4-methoxy-1
• 6361-19-9
• EN300-6473002
• SCHEMBL9639687
• MFCD17168744
• CS-0370481

• Inchi： 1S/C7H6ClNO/c8-7-2-1-6(9)3-5(7)4-10/h1-4H,9H2
• InChI Key： VFMNMBPTALFANA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C=O)N

Computed Properties

• Exact Mass: 155.014
• Monoisotopic Mass: 155.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1A^2